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An In-depth Technical Guide to the Optical and Mechanical Characteristics of Lithium
Triborate (LBO) Crystals

Introduction
Lithium triborate (LiB3O5, or LBO) is a highly versatile and widely utilized nonlinear optical

crystal. Since its development in 1989, it has become a crucial component in a variety of laser

applications due to its unique combination of advantageous optical and mechanical properties.

LBO is particularly noted for its wide transparency range, high damage threshold, and

favorable phase-matching characteristics, making it suitable for frequency conversion of high-

power lasers. This guide provides a detailed overview of the key optical and mechanical

properties of LBO, along with the experimental methodologies used to characterize them, for

researchers and scientists in the fields of optics, photonics, and materials science.

Optical Properties
The optical characteristics of LBO are central to its utility in nonlinear optical applications.

These properties include its refractive indices, nonlinear optical coefficients, phase-matching

capabilities, and laser-induced damage threshold.
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Refractive Indices and Sellmeier Equations
The refractive indices of LBO are crucial for determining its phase-matching properties. They

are wavelength-dependent and can be calculated using the Sellmeier equations. The following

table summarizes the refractive indices at various common wavelengths.

Wavelength (nm) n_x n_y n_z

1064 1.5656 1.6055 1.6111

532 1.5799 1.6212 1.6273

355 1.6033 1.6479 1.6548

266 1.6315 1.6789 1.6865

Note: These are approximate values, and the exact refractive indices can be calculated using

the Sellmeier equations for specific wavelengths.

Nonlinear Optical (NLO) Coefficients
LBO's efficiency in frequency conversion is determined by its nonlinear optical coefficients. The

effective NLO coefficient depends on the phase-matching angle. The principal NLO coefficients

are provided in the table below.

Coefficient Value (pm/V)

d_31 1.05

d_32 -0.98

d_33 0.05

Phase-Matching Properties
LBO can achieve both Type I and Type II phase-matching for second-harmonic generation

(SHG) and third-harmonic generation (THG) of commonly used lasers like Nd:YAG. Its wide

acceptance angle and small walk-off angle are significant advantages.
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Process Laser Wavelength (nm) Phase-Matching Angle (°)

SHG (Type I) 1064 θ = 90, φ = 11.4

SHG (Type II) 1064 θ = 90, φ = 20.3

THG (Type I) 1064 + 532 θ = 90, φ = 37.5

Laser-Induced Damage Threshold (LIDT)
A key advantage of LBO is its remarkably high laser-induced damage threshold, which allows it

to handle high-power laser beams.

Laser Wavelength (nm) Pulse Duration LIDT (GW/cm²)

1064 1.3 ns 18.9

1053 1.0 ns 25

532 0.1 ns 15

Mechanical and Thermal Properties
The mechanical and thermal robustness of LBO contributes to its reliability and longevity in

various operational environments.

Mechanical Properties
LBO is a relatively hard and chemically stable crystal. It is also non-hygroscopic, meaning it

does not absorb moisture from the air, which simplifies its handling and storage.

Property Value

Mohs Hardness 6

Density 2.47 g/cm³

Hygroscopic Susceptibility Non-hygroscopic
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Thermal Properties
LBO exhibits good thermal properties, including relatively high thermal conductivity and low

thermal expansion coefficients, which are important for high-power applications where thermal

lensing can be an issue.

Property Value

Thermal Conductivity (at 25°C) 3.5 W/(m·K)

Thermal Expansion Coefficient (α_x) 10.8 x 10⁻⁵ /K

Thermal Expansion Coefficient (α_y) -8.8 x 10⁻⁵ /K

Thermal Expansion Coefficient (α_z) 3.4 x 10⁻⁵ /K

Experimental Protocols and Visualizations
Crystal Growth
LBO crystals are typically grown from a high-temperature molten salt solution using the top-

seeded solution growth (TSSG) method. This technique allows for the growth of large, high-

quality single crystals.
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Caption: Top-Seeded Solution Growth (TSSG) method for LBO crystals.

Nonlinear Optical Coefficient Measurement
The Maker fringe technique is a common method for determining the nonlinear optical

coefficients of a crystal. This involves passing a high-intensity laser beam through the crystal

and measuring the intensity of the generated second-harmonic light as a function of the

crystal's angle.

Pulsed Laser (e.g., Nd:YAG) Attenuator Polarizer LBO Crystal on Rotation Stage Filter (blocks fundamental) Photomultiplier Tube (PMT) Oscilloscope
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Caption: Experimental setup for the Maker fringe technique.

Conclusion
Lithium triborate (LBO) crystal possesses an exceptional combination of optical, mechanical,

and thermal properties. Its high laser damage threshold, broad transparency range, and

excellent phase-matching capabilities make it a material of choice for frequency conversion of

high-power lasers, particularly in the visible and UV regions. Furthermore, its mechanical

hardness, chemical stability, and non-hygroscopic nature ensure its reliability and ease of use

in various demanding applications. The continued research and development of LBO crystals

are expected to further expand their role in advanced laser systems and photonic devices.

To cite this document: BenchChem. [Optical and mechanical characteristics of LBO crystals].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1260262/docs#optical-and-mechanical-
characteristics-of-lbo-crystals]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Contact our Ph.D. Support Team for a compatibility check
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